Cas no 23982-31-2 (7-hydroxy-4-(4-methoxy-phenyl)-coumarin)

• Product Name: 7-hydroxy-4-(4-methoxy-phenyl)-coumarin
• CAS No: 23982-31-2
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD02222257
• CID: 2017996
• PubChem ID: 5350173
• Update Time: 2025-07-21

7-hydroxy-4-(4-methoxy-phenyl)-coumarin Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-4-(4-methoxy-phenyl)-coumarin
• 7-Hydroxy-4-(4-methoxy-phenyl)-cumarin
• 7-hydroxy-4-(4-methoxyphenyl)-2H-2-chromenone
• 7-Hydroxy-4-(4-methoxyphenyl)-cumarin
• 7-hydroxy-4-(4-methoxyphenyl)coumarin
• SMR000539077
• 7-hydroxy-4-(4-methoxyphenyl)chromen-2-one
• MLS001173231
• CBMicro_031870
• 23982-31-2
• CHEMBL1374160
• NSC818320
• BIM-0031969.P001
• 7-hydroxy-4-(4-methoxyphenyl)-2H-chromen-2-one
• NSC-818320
• cid_5350173
• Oprea1_387923
• HMS2852H18
• SR-01000232807-1
• MFCD02222257
• Oprea1_141065
• 2H-1-Benzopyran-2-one, 7-hydroxy-4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)-7-oxidanyl-chromen-2-one
• AKOS030493544
• 7-hydroxy-4-(4-methoxyphenyl)-1-benzopyran-2-one
• BDBM54420
• SR-01000232807
• SCHEMBL26804774
• STK976745

• MDL： MFCD02222257
• Inchi： 1S/C16H12O4/c1-19-12-5-2-10(3-6-12)14-9-16(18)20-15-8-11(17)4-7-13(14)15/h2-9,17H,1H3
• InChI Key： DYNGLVQFFBSENM-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=CC=2)OC)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 268.07355886g/mol
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on 7-hydroxy-4-(4-methoxy-phenyl)-coumarin

Professional Introduction to 7-hydroxy-4-(4-methoxy-phenyl)-coumarin (CAS No. 23982-31-2)

7-hydroxy-4-(4-methoxy-phenyl)-coumarin, a compound with the chemical identifier CAS No. 23982-31-2, is a derivative of coumarin that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydroxy and methoxy functional groups, exhibits a range of pharmacological properties that make it a promising candidate for various therapeutic applications. The structural features of 7-hydroxy-4-(4-methoxy-phenyl)-coumarin contribute to its unique chemical behavior and biological activity, which have been extensively studied in recent years.

The coumarin scaffold is well-known for its wide spectrum of biological activities, including anticoagulant, anti-inflammatory, and antioxidant properties. Among these derivatives, 7-hydroxy-4-(4-methoxy-phenyl)-coumarin has been particularly studied for its potential in modulating cellular signaling pathways and its role in the development of novel therapeutic agents. The presence of both hydroxyl and methoxy groups enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent research has highlighted the pharmacological significance of 7-hydroxy-4-(4-methoxy-phenyl)-coumarin in the context of cancer therapy. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by inhibiting key survival pathways such as the PI3K/Akt signaling pathway. The ability to selectively target cancer cells while minimizing toxicity to healthy cells makes this compound a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, 7-hydroxy-4-(4-methoxy-phenyl)-coumarin has shown significant potential in neuroprotective applications. Research indicates that this compound can protect against neurodegenerative diseases by mitigating oxidative stress and inhibiting the aggregation of amyloid-beta peptides, which are hallmark pathological features of Alzheimer's disease. These findings suggest that 7-hydroxy-4-(4-methoxy-phenyl)-coumarin could be a valuable component in the development of treatments for neurodegenerative disorders.

The anti-inflammatory effects of 7-hydroxy-4-(4-methoxy-phenyl)-coumarin have also been explored extensively. Studies have shown that this compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by inhibiting nuclear factor kappa B (NF-kB) activation. This mechanism suggests that 7-hydroxy-4-(4-methoxy-phenyl)-coumarin could be effective in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural diversity of coumarin derivatives like 7-hydroxy-4-(4-methoxy-phenyl)-coumarin allows for extensive chemical modification, enabling the optimization of pharmacokinetic properties and target specificity. Advances in synthetic chemistry have facilitated the development of novel analogs with enhanced efficacy and reduced side effects. These advancements are crucial for translating preclinical findings into effective clinical therapies.

The synthesis of 7-hydroxy-4-(4-methoxy-phenyl)-coumarin involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of 4-methoxybenzaldehyde with diethyl oxalate to form a coumarin intermediate, followed by hydroxylation at the 7-position using appropriate oxidizing agents. This synthetic route underscores the importance of precision and control in pharmaceutical synthesis to ensure high yield and purity.

The pharmacokinetic profile of 7-hydroxy-4-(4-methoxy-phenyl)-coumarin is another critical aspect that has been thoroughly investigated. Studies have demonstrated that this compound exhibits good oral bioavailability and prolonged half-life, making it suitable for once-daily dosing regimens. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

In conclusion, 7-hydroxy-4-(4-methoxy-phenyl)-coumarin (CAS No. 23982-31-2) is a versatile compound with significant therapeutic potential across multiple disease areas. Its unique structural features and biological activities make it a valuable asset in pharmaceutical research and development. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to play a crucial role in the next generation of therapeutic agents.